Cas no 154258-54-5 (3-(3,5-Bis(trifluoromethyl)phenyl)-1H-pyrazole)

• Product Name: 3-(3,5-Bis(trifluoromethyl)phenyl)-1H-pyrazole
• CAS No: 154258-54-5
• MF: C₁₁H₆F₆N₂
• MW: 280.169163227081
• CID: 2122486
• Update Time: 2023-08-04

3-(3,5-Bis(trifluoromethyl)phenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-bis(trifluoromethyl)phenyl)-1H-pyrazole
• 3-(3,5-Bis(trifluoromethyl)phenyl)-1H-pyrazole

• Inchi： 1S/C11H6F6N2/c12-10(13,14)7-3-6(9-1-2-18-19-9)4-8(5-7)11(15,16)17/h1-5H,(H,18,19)
• InChI Key： HRBJMDVPHVEWNY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C2=CC=NN2)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 291
• Topological Polar Surface Area: 28.7